In Part 1 of this study, we investigated the macrokinetic parameters and phase formation mechanism in the combustion front of Zr-Nb-B mixtures. In the second part, we produced consolidated samples of solid solutions NbB2-(0.100%)ZrB2 by hot pressing the combustion-derived powders at 1900 °C. By measuring the crystallographic parameters, mechanical and thermophysical properties of the produced bulk samples, we obtained valuable insights into the behavior of the solid solutions. Our results pave the way for the application-specific fine-tuning of the mechanical properties and thermal conductivity of diboride solid solutions in the Zr-Nb-B system for ultra-high temperature applications. Our findings have significant implications for the development of advanced materials with outstanding performance in extreme environments.

Absorbers at microwave frequencies with multiple frequency-band response are particularly important for use in military for stealth technology. Specially, ferrite based absorbing materials are significant for electromagnetic shielding and signal attenuation. The enhancement of reflection loss of ferrites along with carbonaceous materials are even more beneficial. Recently double-layer absorbers have extensively studied to meet the requirements of advanced absorbing materials in multiple frequency-band response. It still remains a challenge how to determine the type and thickness to couple the impedance-matching-layer to the absorption-layers for a double-layer absorber. We applied hydrothermal method to prepare Fe3O4 nanoparticle and combine them with either graphene oxide (GO) or reduced graphene oxide (rGO) to prepare a composite of specific quality to obtain Fe3O4@GO and Fe3O4@rGO nanocomposite. We studied microwave attenuation capabilities of single and double-layer absorbers containing these two materials. We have demonstrated that with a thin impedance matching layer as a first layer and an absorbing layer behind this layer for the double-layered absorber has much higher reflection loss (RL) than a single-layer. The Fe3O4@rGO composite as a single-layer absorber shows the best microwave absorption performance with RL close to −30 dB in all three microwave bands (X, Ku and K bands). The use of a double-layer structure as Fe3O4@GO as impedance matching layer and Fe3O4@rGO as absorbing layer exhibits the best absorption of −50 dB. This is much larger than the single-layered absorbers at all three frequency-bands. Such a performance is superior to many reported ferrite-based carbonaceous composites. Therefore, a double-layer absorber is best suited to coat the whole body of the aircraft or missiles to evade satellite detection, a preparation towards new-generation weapons for future warfare. Before performing the absorption studies we have characterized the ferrites, GO and rGO materials with various microstructural and magnetic characterizations.

High-temperature heat treatment was performed on Submerged-Entry Nozzle (SEN) refractory materials, coupled with in-situ gas analysis, to identify the emitted gas species. Various SEN refractories, including “oxide-based” ones containing SiO2(s) and C(s), exhibited a carbothermic reaction: SiO2(s) + 3C(s) = SiC(s) + 2CO(g). The emission of CO(g) was confirmed for the first time using a quadrupole mass spectrometer, while the emission of SiO(g) was not observed. An ”oxide-less” refractory composed of AlON–AlN–BN emitted only N2(g). Considering the reactivity of CO(g) in the reoxidation of molten steel passing through the SEN, it is crucial to minimize CO(g) emissions during continuous casting. The extent of CO(g) emission was discussed with respect to the compositions of the refractories. This study elucidates the gas emission mechanism of SEN refractories, which is the main cause of initial clog deposit growth. The effectiveness of the oxide-less refractory in suppressing CO(g) emission was demonstrated.

In this research study, magnesium fluoride nanoparticles were successfully produced by the fluorination and carbonation method. MgF2 nanoparticles were calcined at temperature of 100, 300, 400, 500, 600, 640, and 680 °C. Also, polycrystalline magnesium fluoride ceramics were prepared using a hot-pressing process from calcined powders. The optical, structural, and mechanical characteristics of the magnesium fluoride samples were then investigated. The X-ray diffraction proved that magnesium fluoride nanoparticles were formed with a single-phase structure and no impurities. By using simultaneous fluorination and carbonation technique, crystalline MgF2 nanoparticles with a particle size of 50–60 nm were synthesized at a minimum temperature of 100 °C. Increasing the calcination temperature led to the evaporation of the volatile products and increased the crystallinity and particle size of MgF2 nano-particles. The optimal calcination temperature of 640 °C created a ceramic MgF2 with a hardness of 560 HV, and considerable relative density of 100%, and a high transmittance of over 90% in the 3.2–5.5μm range. The obtained results, thus, revealed that the transparency of MgF2 ceramics was a function of the porosity and the grain size distribution. The microstructure of hot-pressed MgF2 confirmed a Gaussian grain size distribution in the range of 100–1000 nm, contributing to the enhancement of densification. An intra-granular fracture occurred in magnesium fluoride, which was related to the fine-grained structure of MgF2.

Accurately assessing the stoichiometry and structural disorder of TiN ceramics is very important for understanding their properties, but is often not done because it requires complex Rietveld refinements of the corresponding X-ray diffraction (XRD) patterns. As an alternative, a simple procedure is developed here that allows such information to be extracted from the XRD patterns without Rietveld refinements. For this purpose, the stability ranges of super-stoichiometric and sub-stoichiometric TiN are first determined theoretically mathematically from the general principles of Wyckoff position occupation and electrical charge neutrality, and then constrained by theoretical thermodynamic calculations of the Gibbs potential. Subsequently, theoretical simulations of the XRD patterns of a large set of super-stoichiometric and sub-stoichiometric TiN ceramics in their stability ranges are used to reveal the existence of linear relationships between the stoichiometry and the intensity ratio of the hkl peak to the 200 peak (i.e., Ihkl/200 (%) with hkl being 111, 220, 311, 222, 400, and 331), which is then exploited to formulate an analytical model that easily assesses the stoichiometry and structural disorder of TiN ceramics from I111/200 (%). Finally, as an experimental validation and example of application, the stoichiometry of a TiN ceramic fabricated by spark plasma sintering is experimentally evaluated using both the Rietveld method and the proposed model showing marked agreement between their results.

Macro fibre composite (MFC) is widely used in aerospace drive and vibration. However, traditional electric fatigue modelling cannot effectively predict ferroelectric fatigue. Therefore, how to accurately predict the fatigue life of MFC is still a great challenge. In this work, we present that the porosity of ferroelectric materials significantly influences the fatigue failure of ferroelectric and strain parameters, and introduce a porosity correction factor to propose an electric fatigue theoretical model for MFC. The modified electric fatigue model agrees with the experimental results, and the predicted matching degree of ferroelectric fatigue cycle is more significant than 94.09%. Importantly, the improved model can accurately predict the fatigue life of MFC, and when the porosity is lower than 0.7%, the predicted fatigue life of MFC is more than 106 times. The modified electric fatigue model could be suitable for MFC of various sizes, providing a stability guarantee for MFC applications in aerospace.

Insufficient permeability and membrane fouling significantly influence the efficiency of ceramic microfiltration (MF) membranes in oil/water emulsion treatment. In this study, a high-flux whisker layer ceramic MF membrane with super-hydrophilicity was successfully fabricated through gel-spin coating method and a low-temperature oxidation method, which was used to separate oil/water emulsion. The effects of the whisker layer and surface wettability were systematically investigated, and the mechanism of in-situ gelling and pore size distribution was proposed. The super-hydrophilic ceramic MF membrane with an average pore size of 250 nm exhibited a high gas flux of 934 m3/(m2·h·bar) and excellent pure water flux of 9754 L/(m2 h bar). Even after a long-term circulating filtration process, the super-hydrophilic ceramic MF membrane still maintained a high water flux of over 50 L/(m2·h) at a transmembrane pressure of 5 KPa during the treatment of oil-in-water emulsion with a concentration of 1000 mg/L. Overall, the developed ceramic MF membrane demonstrated high permeability and excellent anti-fouling performance, making it a promising candidate for oil/water emulsion wastewater treatment.

The self-propagating high-temperature synthesis (SHS) in Zr–Nb–B system has been thoroughly investigated with a focus on its macrokinetics and phase formation mechanisms. The activation energies were determined by analyzing the relationship between the combustion rate and temperature. For compositions NbB2–40%ZrB2 and NbB2–50%ZrB2, the increase in the initial temperature has resulted in the significant change of combustion rate's dependence on temperature, signifying a possible shift in the reaction mechanisms. The quenched combustion front technique (QCF) method in conjunction with thermodynamic and ab initio calculations were used to analyze the sequence of phase formation events, including the formation of niobium and zirconium borides through gas transport reactions involving volatile boron suboxide BO in the heating zone, followed by the emergence of a zirconium-boron melt in the combustion zone and formation of main fraction of niobium and zirconium borides. Interactions between the primary niobium and zirconium borides and the melt result in the formation of solid solutions; however, at sub-optimal combustion conditions multiple non-equilibrium solid solutions are retained in the products. To address this issue, a machine learning model was developed, attaining coefficients of determination (R2) of 89% for combustion temperature and rate predictions, thus enabling the fine-tuning of macrokinetic parameters of SHS process in the system.

The low efficiency of upconversion luminescence hinders the pratical applications in many optical fields. During the past years, much attention have focused on the fluorides, reports of lanthanum vanadate (LaVO4) in oxides are scarce. Herein, a series of LaVO4:Yb3+/Er3+ crystals codoping with Ba2+ ions are synthesized through one-pot facile hydrothermal route. Many instruments, such as XRD, ICP, TEM equipped with EDS, luminescence spectroscopy are applied to characterize the products. By optimizing the impurity doping content to 15 mol%, the upconversion luminescence intensities of the green and red emissions are enhanced by 23 and 25 times, respectively. A formation mechanism for morphology evolution is proposed. The enhancement of upconversion performance are systematacially investigated upon the grain size, crystal structure symmetry and doping concentration. Moreover, additional operations are carried out by DFT calculations to confirm the experimental result. This work will guide to enhance upconversion performance based on lanthanum vanadate nanocrystals through impurity doping, which may realize the prospective applications in many fields.

Owing to the rapid development of the latest micro-electronic devices, polymer composite materials that combine high thermal conductivity and low permittivity have aroused the interest of researchers. However, it is a huge challenge to balance the above parameters. In this work, hexagonal boron nitride (h-BN) powder was ultrasonically exfoliated to obtain alkylated boron nitride nanosheets (Alkyl-BNNS). Then, a series of polyimide (PI) composites were synthesized with different amounts of Alkyl-BNNS. Attributed to more robust interfacial non-covalent interactions between Alkyl-BNNS and polymer chains to inhibit interfacial polarization, Alkyl-BNNS can be scattered well in PI substrate. Thus, the obtained PI composite behaved a high thermal conductivity of 6.21 W/(mK) and a low dielectric constant (3.23) under the load of 20 wt%. Besides, Alkyl-BNNS/PI composites have efficient thermal management capability, low water absorption, favorable electrical resistance, and prominent tensile strength. Importantly, these composite films are expected to be excellent candidates in the field of microelectronics.